Cas no 1208837-79-9 ((3,3,4,4-d4)-Hexacosanoic acid)
(3,3,4,4-d4)-Hexacosanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3,3,4,4-d4)-Hexacosanoic acid
- 3,3,5,5-tetradeuteriohexacosanoic acid
- HEXACOSANOIC ACID (3,3,5,5-D4)
- CS-0203318
- HY-113301S
- 1208837-79-9
- PD069779
- Hexacosanoic acid-d4
-
- Inchi: 1S/C26H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26(27)28/h2-25H2,1H3,(H,27,28)/i22D2,24D2
- InChI Key: XMHIUKTWLZUKEX-ZLHJCJBRSA-N
- SMILES: OC(CC([2H])([2H])CC([2H])([2H])CCCCCCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 400.421837881g/mol
- Monoisotopic Mass: 400.421837881g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 24
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.8
- Topological Polar Surface Area: 37.3
(3,3,4,4-d4)-Hexacosanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci75180-5mg |
Hexacosanoic Acid-d4 |
1208837-79-9 | 98% | 5mg |
¥4884.00 | 2022-04-26 | |
| Larodan | 71-2604-1-1mg |
Hexacosanoic acid (3,3,5,5-D4) |
1208837-79-9 | >98% | 1mg |
€230.00 | 2025-03-07 | |
| Larodan | 71-2604-4-5mg |
Hexacosanoic acid (3,3,5,5-D4) |
1208837-79-9 | >98% | 5mg |
€<\/span><\/bdi><\/span><\/span>747.00 | 2023-04-28 | |
| Larodan | 71-2604-1-5mg |
Hexacosanoic acid (3,3,5,5-D4) |
1208837-79-9 | >98% | 5mg |
€<\\/span><\\/bdi><\\/span><\\/span>230.00 | 2023-02-16 | |
| A2B Chem LLC | AU60592-1mg |
(3,3,4,4-d4)-Hexacosanoic acid |
1208837-79-9 | >98% | 1mg |
$467.00 | 2024-04-20 | |
| A2B Chem LLC | AU60592-5mg |
(3,3,4,4-d4)-Hexacosanoic acid |
1208837-79-9 | >98% | 5mg |
$1067.00 | 2024-04-20 |
(3,3,4,4-d4)-Hexacosanoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on (3,3,4,4-d4)-Hexacosanoic acid
Comprehensive Overview of (3,3,4,4-d4)-Hexacosanoic Acid (CAS No. 1208837-79-9): Properties, Applications, and Research Insights
(3,3,4,4-d4)-Hexacosanoic acid, identified by its CAS number 1208837-79-9, is a deuterated derivative of hexacosanoic acid, a long-chain saturated fatty acid. This isotopically labeled compound has garnered significant attention in biochemical and pharmaceutical research due to its unique properties. The incorporation of deuterium atoms at specific positions (3,3,4,4-d4) enhances its utility in metabolic studies, lipidomics, and tracer experiments. Researchers increasingly seek deuterated fatty acids like this compound to explore lipid metabolism, membrane dynamics, and drug delivery systems with minimal interference from natural isotopic abundance.
The growing demand for stable isotope-labeled compounds in proteomics and metabolomics has positioned (3,3,4,4-d4)-Hexacosanoic acid as a valuable tool. Its high isotopic purity (>98% D) ensures accuracy in mass spectrometry-based analyses, addressing key challenges in quantifying lipid pathways. Recent studies highlight its role in investigating neurodegenerative diseases, where aberrant lipid metabolism is implicated. For instance, its use in tracing very-long-chain fatty acids (VLCFAs) has provided insights into peroxisomal disorders like X-linked adrenoleukodystrophy (X-ALD).
From a synthetic chemistry perspective, the preparation of CAS 1208837-79-9 involves sophisticated deuteration techniques, often employing palladium-catalyzed hydrogen-deuterium exchange or enzymatic methods. These processes align with the pharmaceutical industry's focus on green chemistry and sustainable labeling approaches. The compound's lipophilic nature and structural stability also make it suitable for formulating lipid nanoparticles (LNPs), a hot topic in mRNA vaccine delivery systems.
In the context of trending scientific queries, (3,3,4,4-d4)-Hexacosanoic acid frequently appears in searches related to "isotope-labeled lipid biomarkers", , and "VLCFA analysis techniques". Its applications extend to nutritional research, particularly in studies examining the bioavailability of dietary fats and the impact of omega-3/omega-6 ratios on inflammation. Notably, the compound's stability under physiological conditions allows for long-term tracking of lipid turnover rates—a critical parameter in obesity and diabetes research.
Quality control of 1208837-79-9 requires rigorous analytical validation, typically via nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS). Suppliers emphasize batch-to-batch consistency, as even minor isotopic impurities can skew experimental results. This aligns with the broader industry shift toward reproducible research materials, a response to the replication crisis in life sciences. Storage recommendations (-20°C under inert gas) reflect best practices for preserving deuterated compounds' integrity.
Emerging applications include its use in magnetic resonance spectroscopy (MRS) to non-invasively monitor lipid metabolism in vivo. The compound's deuterium atoms serve as natural contrast agents without radioactive hazards, answering the demand for safer imaging alternatives. Furthermore, its role in lipid bilayer studies helps elucidate how membrane composition affects cellular signaling—a frontier topic in cancer research and immunology.
Regulatory compliance for (3,3,4,4-d4)-Hexacosanoic acid falls under general laboratory chemical guidelines, with no restrictive classifications. However, researchers must adhere to institutional protocols for handling deuterated materials, especially in Good Laboratory Practice (GLP) environments. The compound's non-hazardous profile (as per SDS data) facilitates international shipping and collaborative studies across borders.
Future directions may explore its utility in personalized medicine, particularly for lipid metabolism disorders. The rise of multi-omics integration (combining lipidomics with genomics/proteomics) will likely increase demand for well-characterized standards like CAS 1208837-79-9. As analytical technologies advance toward single-cell resolution, such compounds will be indispensable for decoding metabolic heterogeneity in complex tissues.
1208837-79-9 ((3,3,4,4-d4)-Hexacosanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)